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Compound of Interest

Compound Name: Atrazine-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
analytical applications of the Atrazine-d5 (ethyl-d5) analytical standard. Atrazine-d5 serves as
a critical internal standard for the accurate quantification of atrazine, a widely used herbicide, in
various environmental and biological matrices. Its use in isotope dilution mass spectrometry
methods minimizes sample preparation errors and matrix effects, leading to highly accurate
and precise results.

Commercial Availability

Atrazine-d5 is readily available from several reputable suppliers of analytical reference
materials. It is typically offered in two primary formats: as a neat (pure) solid and as a certified
solution in a specified solvent, most commonly acetonitrile. The choice between a neat
standard and a solution depends on the specific requirements of the laboratory's workflow and
standard operating procedures.

Below is a summary of commercially available Atrazine-d5 analytical standards from leading
suppliers. Please note that catalog numbers, concentrations, and availability are subject to
change, and it is recommended to consult the suppliers' websites for the most current
information.
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Catalog
) Product Number Concentr CAS
Supplier Format . Solvent
Name (Example ation Number
)
Atrazine-d5 ) o 163165-75-
Restek 31984 Solution 100 pg/mL  Acetonitrile
Standard
MilliporeSi
gma _ 163165-75-
Atrazine-d5 34053 Neat - -
(PESTANA 1
L®)
Atrazine
DRE-
LGC D5 163165-75-
) C1033010 Neat - -
Standards (ethylamin 0 1
o D5)
Cayman ) ) 163165-75-
_ Atrazine-d5 39551 Solid - -
Chemical 1
MedChem _ HY- 163165-75-
Atrazine-d5 - - -
Express N7091S2 1
MedKoo
o _ 163165-75-
Bioscience Atrazine-d5 126098 - - - 1

S
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Parameter Value Source

Chemical Formula CsHoDsCINs MedKoo Biosciences|[1]
Molecular Weight 220.72 g/mol MedKoo Biosciences[1]
Exact Mass 220.1252 MedKoo Biosciences|[1]
Isotopic Purity >99% deuterated forms (di-ds)  Cayman Chemical[2]

2-Chloro-4-(ethylamino-d5)-6-
Synonyms (isopropylamino)-s-triazine,
Atrazine D5 (ethylamino D5)

LGC Standards[3], MedKoo

Biosciences

10 °C or colder (solution), -20 o
Storage Temperature ] Restek, MedKoo Biosciences
°C (solid)

Experimental Protocols

Atrazine-d5 is primarily utilized as an internal standard in chromatographic methods coupled
with mass spectrometry, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Below are generalized
experimental protocols for the analysis of atrazine in water and soil samples, based on
established methods.

Analysis of Atrazine in Drinking Water by LC-MS/MS
(Based on EPA Method 536.0)

This method is suitable for the direct analysis of triazine compounds in drinking water without
the need for solid-phase extraction (SPE).

1. Standard and Sample Preparation:

» Prepare calibration standards of atrazine at concentrations ranging from 0.25 to 5.0 ng/mL in
reagent water.

o Prepare a stock solution of Atrazine-d5 in methanol.
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Spike all samples and calibration standards with the Atrazine-d5 internal standard solution
to a final concentration of 5 ng/mL.

To the water samples, add ammonium acetate to a final concentration of 20 mM for pH
adjustment and dechlorination.

. LC-MS/MS Analysis:

LC Column: A suitable C18 column (e.g., Thermo Scientific Hypersil GOLD™ 100 x 2.1 mm,
3 pm).

Mobile Phase A: 5 mM Ammonium Acetate in water.
Mobile Phase B: Methanol.

Flow Rate: 400 pL/min.

Injection Volume: 10 pL.

MS Detection: Use a triple quadrupole mass spectrometer operating in positive electrospray
ionization (ESI+) mode with selected reaction monitoring (SRM). Monitor specific precursor
and product ion transitions for both atrazine and Atrazine-d5.

Analysis of Atrazine in Soil by GC-MS

This protocol involves solvent extraction of atrazine from soil samples followed by analysis
using GC-MS.

. Sample Preparation and Extraction:
Accurately weigh 10 g of homogenized soil into a centrifuge tube.
Spike the soil sample with a known amount of Atrazine-d5 solution.

Add 20 mL of an appropriate extraction solvent (e.g., acetonitrile or a mixture of acetone and
hexane).

Vortex or sonicate the sample for 20 minutes to ensure efficient extraction.
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e Centrifuge the sample and collect the supernatant.
» Concentrate the extract under a gentle stream of nitrogen to a final volume of 1 mL.
2. GC-MS Analysis:

e GC Column: A non-polar or medium-polarity capillary column suitable for pesticide analysis
(e.g., a 5% phenyl-methylpolysiloxane column).

e Injector Temperature: 250 °C.

e Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 10
°C/min, and hold for 5 minutes.

e Carrier Gas: Helium at a constant flow rate.

e MS Detection: Operate the mass spectrometer in electron ionization (El) mode, scanning a
mass range of m/z 50-300 or using selected ion monitoring (SIM) for the characteristic ions
of atrazine and Atrazine-d5.

Visualizations

The following diagrams illustrate the typical analytical workflows for the determination of
atrazine using Atrazine-d5 as an internal standard.
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Click to download full resolution via product page

Caption: Workflow for Atrazine Analysis in Water by LC-MS/MS.
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Caption: Workflow for Atrazine Analysis in Soil by GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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